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Compound of Interest

Compound Name: LY 292728

Cat. No.: B1675655 Get Quote

An overview of the potent and selective leukotriene B4 receptor antagonist, LY292728,

detailing its binding affinity, functional antagonism, and the methodologies used for its

characterization.

Introduction
LY292728 is a potent and selective antagonist of the leukotriene B4 (LTB4) receptor.[1] LTB4 is

a powerful lipid mediator involved in a variety of inflammatory responses. By blocking the LTB4

receptor, LY292728 presents a therapeutic potential for managing inflammatory diseases. This

technical guide provides a comprehensive selectivity profile of LY292728, including its binding

affinity and functional antagonism, alongside detailed experimental protocols for the assays

used in its characterization. This document is intended for researchers, scientists, and

professionals in the field of drug development.

Core Selectivity Profile
LY292728 demonstrates high affinity for the leukotriene B4 receptor, with variations in potency

observed across different species. The selectivity of this compound is a critical aspect of its

pharmacological profile, indicating a targeted mechanism of action with a potentially favorable

safety profile.

Quantitative Data: Binding Affinity
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The binding affinity of LY292728 to the LTB4 receptor has been determined through radioligand

binding assays. The equilibrium dissociation constant (Ki) serves as a measure of this affinity,

with lower values indicating a stronger binding interaction.

Species Tissue/Cell Type Ki (nM)

Human Neutrophils 0.47[1]

Guinea Pig Lung Membranes 0.04[1]

Table 1: Binding Affinity of LY292728 for the Leukotriene B4 Receptor

Signaling Pathways and Functional Antagonism
The leukotriene B4 receptor is a G protein-coupled receptor (GPCR) that primarily signals

through the Gi/o and Gq pathways. Activation of these pathways by LTB4 leads to a cascade of

intracellular events, including the mobilization of calcium and the activation of various protein

kinases, ultimately resulting in a pro-inflammatory response.

LY292728 acts as an antagonist, blocking the binding of LTB4 to its receptor and thereby

inhibiting these downstream signaling events. The functional antagonism of LY292728 is

typically assessed through cellular assays that measure the inhibition of LTB4-induced

responses, such as calcium mobilization.

Leukotriene B4 Receptor Signaling Pathway
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Prepare serial dilutions of LY292728

Incubate membrane preparation with
[3H]LTB4 and varying concentrations of LY292728

Separate bound from free radioligand
by rapid filtration

Quantify radioactivity on filters
using a scintillation counter

Determine IC50 value of LY292728

Calculate Ki value using the
Cheng-Prusoff equation

 

Seed cells expressing LTB4 receptor
in a multi-well plate

Load cells with a calcium-sensitive
fluorescent dye

Pre-incubate cells with varying
concentrations of LY292728

Stimulate cells with LTB4

Measure the change in fluorescence
over time

Determine the IC50 of LY292728 for
inhibition of calcium response

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1675655?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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